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Compound of Interest

Dimethyl 1,4-
Compound Name:
cyclohexanedicarboxylate

Cat. No.: B047422

An In-depth Technical Guide to Dimethyl 1,4-
cyclohexanedicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Dimethyl 1,4-cyclohexanedicarboxylate (DMCD), a versatile cycloaliphatic
diester. This document includes key data on its isomers, detailed experimental protocols for its
synthesis and common reactions, and visualizations of these chemical processes.

Core Physical and Chemical Properties

Dimethyl 1,4-cyclohexanedicarboxylate is a colorless liquid or a partially crystalline solid at
room temperature, depending on the isomeric ratio.[1][2] It is a mixture of cis and trans
isomers, each conferring different physical properties to the bulk material. This compound
serves as a crucial intermediate in the synthesis of various polymers and specialty chemicals.

[3]

Nomenclature and Identification

o |[UPAC Name: dimethyl cyclohexane-1,4-dicarboxylate[1]
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e Synonyms: Dimethyl hexahydroterephthalate, 1,4-Cyclohexanedicarboxylic acid dimethyl
ester, DMCD[1][4]

e CAS Number: 94-60-0 (for the mixture of isomers)[1]

e Molecular Formula: C1oH1604[1]

e Molecular Weight: 200.23 g/mol [1]

Physicochemical Data

The properties of Dimethyl 1,4-cyclohexanedicarboxylate are significantly influenced by the

ratio of its cis and trans isomers. The trans isomer, being more symmetrical, has a higher

melting point and is a crystalline solid at room temperature, while the cis isomer is a liquid.

Value (Mixture  Value (cis- Value (trans-

Property . . References
of Isomers) isomer) isomer)

Melting Point 24-27 °C 14 °C 71°C [1][5]
265 °C (at 760

Boiling Point mmHg); 131-133 - - [1][4]
°C (at 11 mmHg)

) 1.111 g/mL at 25
Density - - [4]

°C

Refractive Index

n20/D 1.458

- [4]

Solubility in
Water

12,000 mg/L at
25°C

- [1]

Vapor Pressure

1 mmHg at 85 °C

- [4]

Flash Point

113 °C (closed
cup)

- [6]

Vapor Density

6.9 (vs air)

- [4]

Chemical Synthesis and Reactions
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The primary industrial synthesis of Dimethyl 1,4-cyclohexanedicarboxylate involves the
hydrogenation of Dimethyl terephthalate (DMT). Key reactions involving DMCD include its
hydrolysis back to the dicarboxylic acid and its reduction to 1,4-cyclohexanedimethanol
(CHDM), a valuable monomer in the polymer industry.

Synthesis of Dimethyl 1,4-cyclohexanedicarboxylate via
Hydrogenation of Dimethyl Terephthalate

This process involves the catalytic hydrogenation of the aromatic ring of DMT. The choice of
catalyst and reaction conditions is crucial to achieve high selectivity and yield.

Synthesis of Dimethyl 1,4-cyclohexanedicarboxylate

Reaction Conditions

A
Temperature: 100-180 °C

Pressure: 20-30 kg/cm?

Dimethyl Terephthalate

Hydrogenation

H2 (Hydrogen) Dimethyl 1,4-cyclohexanedicarboxylate

Ru/Al203 Catalyst
(or other catalysts like Pd)
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Click to download full resolution via product page
Caption: Synthesis of Dimethyl 1,4-cyclohexanedicarboxylate from Dimethyl Terephthalate.

Objective: To synthesize Dimethyl 1,4-cyclohexanedicarboxylate by the catalytic
hydrogenation of Dimethyl terephthalate.

Materials:

o Dimethyl terephthalate (DMT)

» RuU/Al203 catalyst (or a similar palladium-based catalyst)[7]

e Hydrogen gas (H2)

e Solvent (e.g., methanol or the product itself, Dimethyl 1,4-cyclohexanedicarboxylate)[8]
e High-pressure autoclave reactor

Procedure:

o Charge the autoclave reactor with Dimethyl terephthalate and the solvent. In some
processes, Dimethyl 1,4-cyclohexanedicarboxylate from a previous batch is used as the
solvent to improve solubility and reaction kinetics.[8]

e Add the Ru/Al20s catalyst to the mixture.
o Seal the reactor and purge it with nitrogen gas to remove any air.

o Pressurize the reactor with hydrogen gas to the desired pressure, typically between 20 to 30
kg/cm 2.[7]

o Heat the reactor to the reaction temperature, generally maintained between 100 and 180 °C.

[7]

e Maintain the reaction under constant stirring for a sufficient duration to ensure complete
hydrogenation of the aromatic ring. The reaction progress can be monitored by analyzing
samples for the disappearance of the starting material.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b047422?utm_src=pdf-body-img
https://www.benchchem.com/product/b047422?utm_src=pdf-body
https://www.benchchem.com/product/b047422?utm_src=pdf-body
https://patents.google.com/patent/US20160326088A1/en
https://www.benchchem.com/product/b047422?utm_src=pdf-body
https://patents.google.com/patent/US3027398A/en
https://www.benchchem.com/product/b047422?utm_src=pdf-body
https://patents.google.com/patent/US3027398A/en
https://patents.google.com/patent/US20160326088A1/en
https://patents.google.com/patent/US20160326088A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 After the reaction is complete, cool the reactor to room temperature and carefully vent the
excess hydrogen gas.

« Filter the reaction mixture to remove the catalyst.

e The product, Dimethyl 1,4-cyclohexanedicarboxylate, can be purified by distillation under
reduced pressure.

Hydrolysis of Dimethyl 1,4-cyclohexanedicarboxylate

The ester groups of Dimethyl 1,4-cyclohexanedicarboxylate can be hydrolyzed under acidic
or basic conditions to yield 1,4-cyclohexanedicarboxylic acid.
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Hydrolysis of Dimethyl 1,4-cyclohexanedicarboxylate

Dimethyl 1,4-cyclohexanedicarboxylate

Hydrolysis

H20 1,4-Cyclohexanedicarboxylic ACid gialakletelatal Methanol (2 CHzOH)

Acid (H*) or
Base (OH-) Catalyst

Reduction of Dimethyl 1,4-cyclohexanedicarboxylate

Dimethyl 1,4-cyclohexanedicarboxylate

Reduction

H2 (Hydrogen)

Copper-based Catalyst
(e.g., Copper Chromite)

1,4-Cyclohexanedimethanol itk il ltry Methanol (2 CH3zOH)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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